![molecular formula C21H34O4 B1238230 (Z)-7-[(1S,4S,6S)-6-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid](/img/structure/B1238230.png)
(Z)-7-[(1S,4S,6S)-6-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid
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Overview
Description
A stable prostaglandin endoperoxide analog which serves as a thromboxane mimetic. Its actions include mimicking the hydro-osmotic effect of VASOPRESSIN and activation of TYPE C PHOSPHOLIPASES. (From J Pharmacol Exp Ther 1983; 224(1): 108-117; Biochem J 1984; 222(1):103-110)
Scientific Research Applications
Stereochemistry in Synthesis : Highly stereoselective reactions, such as aminohydroxylations, have been achieved with related compounds, contributing to advancements in stereochemical control in organic synthesis (Allemann & Vogel, 1991).
Carbohydrate Mimics : The compound has been used in the synthesis of carbohydrate mimics, such as C-alpha-galactosides of carbapentopyranoses, demonstrating its utility in creating complex molecular architectures (Cossy et al., 1995).
Molecular Building Blocks : Its derivatives have served as building blocks in the synthesis of rare sugars and bioactive molecules, showcasing its versatility in organic synthesis (Gasparini & Vogel, 1989).
Radioligand Synthesis : The compound has been used in the improved synthesis of radioligands for studying thromboxane A2 receptors, highlighting its application in medicinal chemistry and drug development (Kan & Tai, 1993).
Synthesis of Protected Amino-Hydroxy Derivatives : Its use in the synthesis of protected amino-hydroxy-cyclopentane-carbaldehyde derivatives demonstrates its role in generating key intermediates for pharmaceutical research (Reymond & Vogel, 1990).
Antitumor Agents : Derivatives of the compound have been explored as potential antitumor agents, indicating its relevance in oncological research (Anderson, Dewey, & Mulumba, 1979).
Enzyme Inhibition : It has been utilized in the synthesis of enzyme inhibitors, specifically soluble epoxide hydrolase inhibitors, underlining its potential therapeutic applications (Burmistrov et al., 2019).
Asymmetric Synthesis : The compound's derivatives have been instrumental in asymmetric syntheses of carbohydrates and other biomolecules, which is crucial for the production of enantiomerically pure substances (Vogel, 1990).
Properties
Molecular Formula |
C21H34O4 |
---|---|
Molecular Weight |
350.5 g/mol |
IUPAC Name |
(Z)-7-[(1S,4S,6S)-6-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid |
InChI |
InChI=1S/C21H34O4/c1-2-3-6-9-17(22)12-13-19-18(16-14-20(19)25-15-16)10-7-4-5-8-11-21(23)24/h4,7,12-13,16-20,22H,2-3,5-6,8-11,14-15H2,1H3,(H,23,24)/b7-4-,13-12+/t16-,17+,18?,19+,20+/m1/s1 |
InChI Key |
LQANGKSBLPMBTJ-WTPHSRJXSA-N |
Isomeric SMILES |
CCCCC[C@@H](/C=C/[C@@H]1[C@@H]2C[C@@H](C1C/C=C\CCCC(=O)O)CO2)O |
SMILES |
CCCCCC(C=CC1C2CC(C1CC=CCCCC(=O)O)CO2)O |
Canonical SMILES |
CCCCCC(C=CC1C2CC(C1CC=CCCCC(=O)O)CO2)O |
Pictograms |
Irritant |
synonyms |
(15S)-Hydroxy-11 alpha, 9 alpha-(epoxymethano)prosta-5Z, 13E-dienoic Acid (15S)hydroxy-9alpha,11alpha-(epoxymethano)prosta-5,13-dienoic acid 11 alpha,9 alpha Epoxymethano PGH2 11 alpha,9 alpha-Epoxymethano PGH2 15-Hydroxy-11 alpha,9 alpha-(epoxymethano)prosta-5,13-dienoic Acid 9,11 epoxymethano PGH2 9,11-Dideoxy-11 alpha,9 alpha-epoxymethanoprostaglandin F2 alpha 9,11-Dideoxy-11 alpha,9-alpha-epoxymethano-PGF2 alpha 9,11-epoxymethano-PGH2 U 44619 U 46619 U-44619 U-46619 U44619 U46619 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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